![molecular formula C12H12N2OS B6242658 N-{[2-(1H-pyrrol-1-yl)thiophen-3-yl]methyl}prop-2-enamide CAS No. 2411198-40-6](/img/no-structure.png)
N-{[2-(1H-pyrrol-1-yl)thiophen-3-yl]methyl}prop-2-enamide
Description
“N-{[2-(1H-pyrrol-1-yl)thiophen-3-yl]methyl}prop-2-enamide” is a chemical compound with the molecular formula CHNOS. It has an average mass of 337.396 Da and a monoisotopic mass of 337.088501 Da .
Synthesis Analysis
The synthesis of such compounds often involves condensation reactions. For example, compounds with similar structures have been synthesized in one preparative step from hetero-substituted allenes (methoxy-, 1-ethoxyethoxy-, and 1H-pyrrol-1-ylallenes) and aliphatic, cycloaliphatic, and aromatic isothiocyanates .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, FT-IR can provide information about functional groups present in the molecule, while 1H-NMR can provide information about the hydrogen environments in the molecule .Chemical Reactions Analysis
The chemical reactions involving this compound can be complex and depend on the conditions and reagents used. For instance, under electron impact, the molecular ion derived from similar compounds decomposes mainly via C–N bond cleavage in the carbamimidothioate fragment with charge localization on the imide nitrogen atom .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using various analytical techniques. For example, its melting point, yield, and spectral data can be obtained using techniques like melting point determination, yield calculation, FT-IR, 1H-NMR, and ESI-MS .Future Directions
Thiophenes and their derivatives, including those containing carbamimidothioate moieties, are of great practical interest as they are widely used in materials science, pharmacology, medicine, organic synthesis, and other fields of science and technology . Therefore, future research could focus on the development of novel methods for one-pot assembly from simple and accessible reagents of new families and classes of functionalized thiophenes, including those containing carbamimidothioate moieties .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-{[2-(1H-pyrrol-1-yl)thiophen-3-yl]methyl}prop-2-enamide involves the reaction of 2-(1H-pyrrol-1-yl)thiophene with prop-2-enoyl chloride in the presence of a base to form the intermediate compound, which is then treated with N-methylamine to yield the final product.", "Starting Materials": [ "2-(1H-pyrrol-1-yl)thiophene", "prop-2-enoyl chloride", "base", "N-methylamine" ], "Reaction": [ "Step 1: 2-(1H-pyrrol-1-yl)thiophene is reacted with prop-2-enoyl chloride in the presence of a base, such as triethylamine or pyridine, to form the intermediate compound, 2-(1H-pyrrol-1-yl)thiophene-3-carbonyl chloride.", "Step 2: The intermediate compound is then treated with N-methylamine in a solvent, such as ethanol or methanol, to yield the final product, N-{[2-(1H-pyrrol-1-yl)thiophen-3-yl]methyl}prop-2-enamide.", "Step 3: The final product is purified by recrystallization or column chromatography to obtain a pure compound." ] } | |
CAS RN |
2411198-40-6 |
Product Name |
N-{[2-(1H-pyrrol-1-yl)thiophen-3-yl]methyl}prop-2-enamide |
Molecular Formula |
C12H12N2OS |
Molecular Weight |
232.3 |
Purity |
95 |
Origin of Product |
United States |
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